Cas no 111917-57-8 (1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-)

• Product name: 1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-
• CAS No: 111917-57-8
• MF: C₁₀H₁₄O₃
• MW: 182.21636
• CID: 1017099
• PubChem ID: 10559335

1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-
• 111917-57-8
• 1,4-Benzenediol, 2-(1-hydroxy-1-methylethyl)-5-methyl-
• 2-(2-Hydroxypropan-2-yl)-5-methylbenzene-1,4-diol

• Inchi： InChI=1S/C10H14O3/c1-6-4-9(12)7(5-8(6)11)10(2,3)13/h4-5,11-13H,1-3H3
• InChI Key： NEYYQMURWFWLNQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1O)C(C)(C)O)O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69